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Compound of Interest

Compound Name: Cochlioquinone A

cat. No.: B018001

An In-depth Technical Guide to Cochlioquinone A (CAS Number: 32450-25-2)

Disclaimer: The provided CAS number, 32450-25-2, corresponds to the natural product
Cochlioquinone A. The chemical name "2-((4-ethyl-5-(4-ethylphenyl)-4H-1,2,4-triazol-3-
yl)thio)acetic acid" appears to be unrelated to this CAS number and likely refers to a different
chemical entity. This guide will focus exclusively on the properties and data for
Cochlioquinone A.

Introduction

Cochlioquinone A is a meroterpenoid, a class of natural products derived from a hybrid of
polyketide and terpenoid biosynthetic pathways.[1][2] First isolated from the fungus
Cochliobolus miyabeanus, a pathogen of rice, it and its analogues have since been identified in
various other fungi.[3] Structurally, Cochlioquinone A belongs to the benzoquinone-type
cochlioquinones and possesses a complex 6/6/6/6 tetracyclic ring system.[1][4] This compound
has garnered significant interest within the scientific community due to its diverse and potent
biological activities, including inhibitory effects on key enzymes, antimicrobial properties, and
potential applications in agriculture and pharmaceuticals.[1][5]

Physicochemical Properties

The fundamental physicochemical properties of Cochlioquinone A are summarized in the
table below. This data is essential for its handling, formulation, and application in experimental
settings.
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Property

Value

Reference

CAS Number

32450-25-2

[6]7]

Molecular Formula

C30H440s

[6]7]

Molecular Weight

532.7 g/mol

[6]7]

IUPAC Name

[(2S,3R,4S)-2-
[(BR,4aR,6aR,12S,12aS,12bR)
-12-hydroxy-3-(2-
hydroxypropan-2-yl)-6a,12b-
dimethyl-8,11-dioxo-
1,2,3,4a,5,6,12,12a-
octahydropyranol[3,2-
a]xanthen-9-yl]-4-methylhexan-

3-yl] acetate

[5]16]

Appearance

Yellow lyophilisate

[7]

Solubility

Soluble in DMF, DMSO,

Ethanol, and Methanol.

[7]

SMILES

C[C@]12--INVALID-LINK--
(O)c)cez">C@@([H]))CcC--
INVALID-LINK--
(C)OC4=C3C(C=C(--INVALID-
LINK----INVALID-LINK----
INVALID-LINK--CC)C4=0)=0

[7]

InChl Key

UWSYUCZPPVXEKW-
MHUJPXPPSA-N

[5107]

Biological Activity and Mechanism of Action

Cochlioquinone A exhibits a broad spectrum of biological activities, primarily stemming from

its ability to inhibit specific enzymes and interact with cellular receptors.

Enzyme Inhibition
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Cochlioquinone A is a known inhibitor of Diacylglycerol Kinase (DGK) and Diacylglycerol
Acyltransferase (DGAT).[7] Its inhibitory actions are detailed in the table below.

Inhibition
Target Enzyme Value Reference
Parameter
Diacylglycerol Kinase
iy Ki 3.1uM [71[8]
(DGK)
Diacylglycerol
Acyltransferase ICso0 5.6 uM [7]
(DGAT)
Phosphatidic Acid
Concentrationin T cell  ICso 3uM [7]
lymphoma

The inhibition of DGK by Cochlioquinone A is competitive with respect to ATP and non-
competitive with diacylglycerol.[8] This specific inhibition leads to an accumulation of
diacylglycerol, a key second messenger that can, in turn, activate Protein Kinase C (PKC).[8]

Receptor Antagonism

Cochlioquinone A has been shown to be an antagonist of the human chemokine receptor
CCRS5, which is a crucial co-receptor for HIV-1 entry into host cells.[7]

Inhibition

Target Receptor Value Reference
Parameter

Human CCR5 ICs0 11 pM [7]

Other Biological Activities

Beyond specific enzyme and receptor interactions, Cochlioquinone A and its analogues have
demonstrated a range of other biological effects:

o Antimicrobial Properties: Effective against various pathogens, suggesting potential as a
natural pesticide.[5]

© 2025 BenchChem. All rights reserved. 3/10 Tech Support


https://www.benchchem.com/product/b018001?utm_src=pdf-body
https://www.caymanchem.com/product/19440/cochlioquinone-a
https://www.caymanchem.com/product/19440/cochlioquinone-a
https://pubmed.ncbi.nlm.nih.gov/7490210/
https://www.caymanchem.com/product/19440/cochlioquinone-a
https://www.caymanchem.com/product/19440/cochlioquinone-a
https://www.benchchem.com/product/b018001?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/7490210/
https://pubmed.ncbi.nlm.nih.gov/7490210/
https://www.benchchem.com/product/b018001?utm_src=pdf-body
https://www.caymanchem.com/product/19440/cochlioquinone-a
https://www.caymanchem.com/product/19440/cochlioquinone-a
https://www.benchchem.com/product/b018001?utm_src=pdf-body
https://www.smolecule.com/products/s569421
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b018001?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Leishmanicidal Activity: Shows potent activity against Leishmania species.

» Phytotoxic Effects: Exhibits toxicity to plants, which is relevant to its role as a fungal
metabolite in plant pathogenesis.[5]

o Cytotoxic and Immunosuppressive Effects: Demonstrates cytotoxic effects against certain
cell lines and has immunosuppressive properties.[1][4]

e Apoptosis Induction: Derivatives of Cochlioquinone A have been shown to induce
apoptosis in HCT116 colon cancer cells.[9]

Signaling Pathway

The primary known signaling pathway affected by Cochlioquinone A is the Diacylglycerol
Kinase (DGK) pathway, which plays a crucial role in cell signaling by regulating the levels of the
second messenger diacylglycerol (DAG) and phosphatidic acid (PA).
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Cochlioquinone A inhibits DGK, leading to DAG accumulation and PKC activation.

Experimental Protocols
Isolation of Cochlioquinone A from Cochliobolus sp.

The following is a generalized workflow for the isolation of Cochlioquinone A from the
endophytic fungus Cochliobolus sp., as guided by bioassay-driven fractionation.
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Bioassay-guided isolation workflow for Cochlioquinone A.
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Methodology:

o Cultivation: The endophytic fungus Cochliobolus sp. is cultured in a suitable liquid medium to
promote the production of secondary metabolites.

o Extraction: The culture broth is extracted with an organic solvent, typically ethyl acetate, to
obtain a crude extract containing a mixture of fungal metabolites.

e Initial Bioassay: The crude extract is tested for biological activity using a relevant bioassay,
such as inhibition of the enzyme trypanothione reductase, to confirm the presence of active
compounds.

o Fractionation: The active crude extract is subjected to chromatographic techniques (e.qg.,
vacuum liquid chromatography, column chromatography over silica gel or Sephadex) to
separate the components into fractions of decreasing complexity.

» Bioassay of Fractions: Each fraction is tested in the bioassay to identify the fraction(s)
containing the active compound(s).

« Purification: The active fraction(s) are further purified using more advanced chromatographic
methods, such as High-Performance Liquid Chromatography (HPLC), to isolate the pure
Cochlioquinone A.

» Structure Elucidation: The structure of the isolated compound is confirmed using
spectroscopic methods, including NMR (*H, 3C, HSQC) and mass spectrometry.

Spectral Data
Detailed spectral data is crucial for the unambiguous identification of Cochlioquinone A.

e 1H-NMR and HSQC: Spectral data for Cochlioquinone A has been published and can be
used for structural confirmation.[10]

e Mass Spectrometry: High-resolution mass spectrometry is used to determine the exact mass
and molecular formula of the compound.[1][4]

Safety and Handling
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While a specific, comprehensive Material Safety Data Sheet (MSDS) for Cochlioquinone A is
not readily available in the provided search results, standard laboratory safety precautions
should be observed when handling this compound. These include:

e Working in a well-ventilated area or fume hood.

o Wearing appropriate personal protective equipment (PPE), including safety glasses, gloves,
and a lab coat.

» Avoiding inhalation of dust or aerosols.
e Preventing contact with skin and eyes.

» Storing the compound in a tightly sealed container in a cool, dry place.

Conclusion

Cochlioquinone A (CAS 32450-25-2) is a biologically active natural product with a well-
defined chemical structure and a growing body of research elucidating its mechanisms of
action. Its ability to inhibit key enzymes like DGK and antagonize the CCR5 receptor makes it a
valuable tool for research in cell signaling, infectious diseases, and oncology. Further
investigation into its structure-activity relationships and biosynthetic pathways will likely open
new avenues for its application in drug discovery and as a lead compound for the development
of novel therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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